Vat Yellow 21

• CAS No.: 1328-40-1
• Molecular Formula: C5H8N2S
• Synonyms: Vat Yellow 21

Description

Significance of Vat Dyes in Industrial and Academic Research

Vat dyes hold substantial significance in both industrial and academic spheres. Industrially, their primary importance lies in their exceptional colorfastness, particularly to washing, light, and bleaching agents. ebsco.commfa.orgmarketresearchintellect.comascensusspecialties.com This makes them indispensable for coloring textiles that require high durability and resistance to harsh conditions, such as cotton, linen, rayon, and cellulose (B213188) acetate. mfa.orgmarketresearchintellect.com Applications range from apparel and home furnishings to technical textiles. marketresearchintellect.com The ability to achieve vibrant and long-lasting colors ensures the aesthetic appeal and longevity of dyed materials. marketresearchintellect.comascensusspecialties.com

In academic research, vat dyes, particularly those based on the anthraquinone (B42736) structure, serve as valuable subjects for investigating various chemical and physical phenomena. Their redox behavior, crystal structure, and interaction with different fiber types are areas of ongoing study. researchgate.net Furthermore, the environmental implications of vat dye application, particularly concerning the reducing agents used and the treatment of wastewater, drive research into more sustainable dyeing processes, including electrochemical reduction and biodegradation. ascensusspecialties.comresearchgate.netresearchgate.netbiotechnologia-journal.orgpsu.edu The potential of some vat dyes as organic semiconductors for applications in wearable electronics also highlights their relevance in materials science research. researchgate.netrsc.org

Historical Trajectory of Vat Dye Chemistry and Application

The history of vat dye chemistry traces back to ancient times with the use of natural indigo (B80030) and Tyrian purple. mfa.orgp2infohouse.org These natural colorants were applied using a vatting process involving fermentation. scribd.comp2infohouse.org A pivotal moment in the history of dyes occurred in the late 19th and early 20th centuries with the advent of synthetic dyes. The first synthetic vat dye, Indanthrene (also known as Indanthrene Blue or C.I. Vat Blue 4), was synthesized by René Bohn at BASF in 1901. ebsco.comp2infohouse.orgfibre2fashion.comdyestuffscn.com This discovery, which stemmed from attempts to synthesize a dye combining the properties of alizarin (B75676) and indigo, marked the beginning of a new era in vat dye chemistry, leading to the development of a wide range of synthetic vat dyes, many based on the anthraquinone structure. ebsco.comp2infohouse.orgdyestuffscn.com By the 1930s, a complete palette of vat dyestuffs was available, and by the 1970s, there were hundreds of different vat dyes in existence worldwide. dyestuffscn.com The development of synthetic vat dyes significantly expanded the available colors and improved the fastness properties compared to earlier natural dyes. ebsco.com

Positioning of Vat Yellow 21 as a Representative Anthraquinone Vat Dye (C.I. 69705, CAS No. 1328-40-1)

This compound, identified by the Colour Index (C.I.) number 69705 and CAS Registry Number 1328-40-1, is positioned within the class of vat dyes, specifically as an anthraquinone vat dye. worlddyevariety.comminghuiinternational.com Anthraquinone derivatives constitute a significant portion of modern synthetic vat dyes, known for their generally superior fastness properties compared to indigoid dyes. p2infohouse.orgresearchgate.net this compound's classification as an anthraquinone vat dye indicates that its core chemical structure is based on the anthraquinone moiety, which contains two keto groups separated by conjugated double bonds. worlddyevariety.commdpi.com This structural characteristic is fundamental to the redox behavior required for the vat dyeing process.

Research Gaps and Future Directions for this compound Studies

Despite the long history and industrial importance of vat dyes, including anthraquinone types like this compound, specific detailed research findings focusing solely on this compound are less extensively documented compared to more widely studied vat dyes like Indanthrene Blue or Vat Yellow 4. ebsco.comp2infohouse.orgrsc.orgfibre2fashion.comnih.govwikipedia.orgnih.govscirp.org This suggests potential research gaps concerning the fundamental chemical and physical properties, synthesis optimization, and diverse applications of this compound.

Future research directions for this compound could involve more in-depth investigations into its precise molecular structure and the correlation between its structure and specific fastness properties. Exploring novel and environmentally friendly synthesis routes for this compound could address sustainability concerns in dye manufacturing. ascensusspecialties.com Research into its performance characteristics under various application conditions and on different fiber types could optimize its industrial use. Furthermore, given the emerging interest in vat dyes for applications beyond traditional textiles, such as in organic electronics, exploring the potential of this compound in these advanced materials could be a fruitful area of future study. researchgate.netrsc.org Addressing the environmental impact of this compound in wastewater through advanced treatment methods like adsorption or electrochemical processes also represents a crucial area for future research. researchgate.net

While specific detailed research findings solely on this compound's performance or properties beyond its general description are limited in the provided search results, the broader research trends in vat dye chemistry, such as improving application efficiency, exploring new reducing agents, and investigating novel applications, are relevant future directions that could encompass studies on this compound. ascensusspecialties.comresearchgate.netpsu.edu

Property	Value	Source
Color	Yellow	worlddyevariety.com
Solubility	Slightly soluble in dimethyl benzene, not soluble in alcohol	worlddyevariety.com
Behavior in H₂SO₄	Dark red light purple; yellow precipitate upon dilution	worlddyevariety.com
Behavior in Alk. Red. Sol.	Brown	worlddyevariety.com
Behavior in Acidic Red. Sol.	Bright yellow	worlddyevariety.com

Molecular Architecture and Structural Characterization of Vat Yellow 21

Elucidation of Anthraquinone (B42736) Framework in Vat Yellow 21

The synthesis of this compound has been reported to involve 2-(Chloromethyl)anthracene-9,10-dione as a key precursor. Current time information in Nueva Vizcaya, PH. This indicates that the anthraquinone framework is present and likely modified with a chloromethyl group or its derivatives during the manufacturing process. The reactions involved typically lead to complex polycyclic structures incorporating the anthraquinone moiety.

Isomeric Considerations and Structural Isomerism within Anthraquinone Vat Dyes

Structural isomerism is a significant factor within the realm of anthraquinone vat dyes. Isomers, compounds with the same molecular formula but different structural arrangements, can exhibit distinct shades, dyeing properties, and fastness characteristics. chinainterdyes.comnih.gov The complexity of anthraquinone vat dyes arises from the various positions available for substitution on the anthraquinone core and the potential for forming fused-ring systems. Different synthetic routes or reaction conditions can potentially lead to the formation of structural isomers. While specific isomeric forms of this compound (CI 69705) were not detailed in the consulted literature, the general principle of isomerism within the anthraquinone vat dye class underscores the importance of rigorous structural characterization to confirm the precise molecular arrangement of a given dye.

Advanced Spectroscopic Probes for Molecular Structure Confirmation

A suite of advanced spectroscopic techniques is indispensable for the definitive characterization and confirmation of the molecular structure of organic compounds like this compound. These methods provide complementary information about the atomic connectivity, functional groups, molecular weight, and crystalline arrangement.

NMR spectroscopy, including ¹H NMR and ¹³C NMR, is a powerful tool for elucidating the detailed structure of organic molecules by providing information about the chemical environment of hydrogen and carbon atoms. Analysis of chemical shifts, splitting patterns, and integration allows for the identification of different types of protons and carbons and their connectivity within the molecule. For anthraquinone vat dyes, NMR can help confirm the presence and substitution patterns of aromatic rings, the nature of alkyl or aryl substituents, and the presence of specific functional groups. While specific NMR data for this compound (CI 69705) was not found, these techniques are routinely applied to characterize the structures of related anthraquinone derivatives and other complex dyes.

FTIR spectroscopy is widely used to identify the functional groups present in a molecule by analyzing the vibrational modes of its chemical bonds. The infrared spectrum displays characteristic absorption bands corresponding to specific functional groups such as carbonyls (C=O), aromatic C-H stretches, and C-C vibrations within the anthraquinone framework. For this compound, FTIR spectroscopy would be crucial for confirming the presence of the anthraquinone carbonyl groups and other functional groups introduced during synthesis. FTIR spectroscopy is a standard technique for the characterization of dyes and pigments.

Mass spectrometry provides information about the molecular weight of a compound and its fragmentation pattern, which can aid in structural identification. Techniques such as electron ionization mass spectrometry (EI-MS) or electrospray ionization mass spectrometry (ESI-MS) can be coupled with chromatography (e.g., LC-MS) to analyze complex dye mixtures. For this compound, MS would confirm its molecular weight and provide fragment ions that offer clues about the substructures present. Mass spectrometry has been used in the analysis of polycyclic quinones, including some vat dyes.

X-ray Diffraction (XRD) is a technique used to determine the crystalline structure of solid compounds. For dyes, especially vat dyes which are often applied in crystalline or aggregated forms, XRD can provide information about the crystal lattice parameters, polymorphism, and the arrangement of molecules in the solid state. This is important as the solid-state structure can influence properties such as color shade, fastness, and solubility. XRD has been applied in the characterization of the crystalline structure of related compounds like 2,3-7,8-dibenzpyrene-1,6-quinone, which shares structural features with anthraquinone vat dyes. While specific XRD data for this compound (CI 69705) was not found, it is a valuable technique for understanding the solid-state behavior of this class of dyes.

UV-Visible Absorption Spectroscopy for Electronic Transitions and Chromophore Characterization

This compound, also known by its Colour Index name C.I. Vat Yellow 2 and C.I. 67300, with CAS Registry Number 129-09-9, is a significant organic pigment belonging to the vat dye class. Its chemical structure is based on an anthraquinone core substituted with thiazole (B1198619) rings and phenyl groups, specifically identified as 2,8-diphenylanthra[2,1-d:6,5-d']bisthiazole-6,12-dione. nih.govcymitquimica.combldpharm.com As a colored organic compound, this compound exhibits characteristic absorption in the ultraviolet-visible (UV-Vis) region of the electromagnetic spectrum. The absorption of light in this region is responsible for the compound's yellow color.

UV-Vis absorption spectroscopy is a powerful technique used to study the electronic transitions within a molecule. When a molecule absorbs UV or visible light, its electrons are excited from lower energy molecular orbitals to higher energy molecular orbitals. The specific wavelengths of light absorbed correspond to the energy differences between these orbitals. The pattern of absorption bands in a UV-Vis spectrum is characteristic of the molecule's chemical structure, particularly its system of conjugated double bonds and the presence of heteroatoms with lone pairs of electrons.

The color of organic compounds, including this compound, is primarily determined by the presence of chromophores. Chromophores are structural features within a molecule that are responsible for absorbing light in the visible region (approximately 400-700 nm). In the case of this compound, the extensive conjugated system involving the anthraquinone core, the fused thiazole rings, and the phenyl substituents acts as the main chromophore. The carbonyl groups (C=O) within the anthraquinone structure and the nitrogen (N) and sulfur (S) atoms in the thiazole rings also contribute to the electronic transitions. researchgate.netnist.gov

Electronic transitions commonly observed in organic molecules with chromophores include π→π* transitions, which involve the excitation of electrons in pi bonds to higher energy antibonding pi orbitals, and n→π* transitions, which involve the excitation of non-bonding electrons (lone pairs on heteroatoms like oxygen, nitrogen, or sulfur) to antibonding pi orbitals. researchgate.net The anthraquinone structure contains both C=C double bonds within the aromatic rings and C=O double bonds, facilitating both π→π* and n→π* transitions. The extended conjugation in this compound, due to the fused ring system and phenyl groups, lowers the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO). This reduction in the HOMO-LUMO energy gap shifts the absorption maxima to longer wavelengths, moving from the UV region into the visible region and resulting in the observed yellow color. researchgate.net

Synthetic Pathways and Reaction Mechanisms for Vat Yellow 21 and Analogues

Established Industrial Manufacturing Methods for Vat Yellow 21

The industrial production of this compound relies on a defined synthetic route utilizing key precursors and reaction conditions. fishersci.se

A crucial starting material for the synthesis of this compound is 2-(chloromethyl)anthracene-9,10-dione (CAS 6374-87-4). fishersci.seworlddyevariety.comnih.govnih.gov This compound is an anthraquinone (B42736) derivative featuring a chloromethyl group at the 2-position of the anthraquinone nucleus. nih.govnih.gov The synthesis of this precursor involves the derivatization of the anthracene-9,10-dione (anthraquinone) scaffold to introduce the chloromethyl functionality at the desired position. While the specific industrial synthesis route for 2-(chloromethyl)anthracene-9,10-dione as a precursor to this compound is not detailed in the provided sources, anthraquinone derivatives are generally synthesized through various methods including oxidation of anthracene (B1667546) or through ring-closing reactions. uni.lublkcommodities.com The introduction of substituents like the chloromethyl group typically involves electrophilic substitution or other functionalization reactions on the pre-formed anthraquinone ring or its precursors.

The manufacturing method for this compound involves heating 2-(chloromethyl)anthracene-9,10-dione (or its chlorine derivatives) with brimstone, followed by processing with sodium hypochlorite (B82951). fishersci.se Brimstone is an archaic term for elemental sulfur. nist.govuni.lu The heating step with sulfur likely facilitates complex reactions involving the chloromethyl group and the anthraquinone core, potentially leading to the formation of sulfur-containing heterocyclic rings or linkages, which are characteristic features of some vat dyes. nih.gov

Following the brimstone heating, the product is subjected to processing with sodium hypochlorite (NaOCl). fishersci.se Sodium hypochlorite is a strong oxidizing agent commonly used in various chemical processes, including the reoxidation of reduced vat dyes during the dyeing process. herts.ac.uknih.gov In the context of this compound synthesis, the sodium hypochlorite processing likely serves to oxidize intermediate species formed during the high-temperature reaction with sulfur, leading to the final, insoluble this compound pigment. This oxidative step is essential to establish the correct oxidation state and chromophoric system of the final dye molecule. The use of sodium hypochlorite has been mentioned in the manufacture of other orange to yellow vat dyes.

Exploration of Alternative Synthetic Routes for Anthraquinone Vat Dyes

Beyond the specific established method for this compound, researchers have explored various alternative synthetic routes for anthraquinone vat dyes and related structures. These explorations are driven by factors such as improving yields, reducing environmental impact, and synthesizing novel dye structures with tailored properties. fishersci.ca

Alternative approaches often involve different strategies for constructing the polycyclic aromatic systems and introducing necessary functional groups. These can include:

Condensation Reactions: Formation of new carbon-nitrogen or carbon-carbon bonds between anthraquinone intermediates and other molecular fragments. For instance, the synthesis of certain anthraquinone vat dyes involves the condensation of halogeno-anthraquinones with amino compounds.

Cyclization Reactions: Formation of new rings to create the extended polycyclic systems found in many complex vat dyes. blkcommodities.com Intramolecular cyclization reactions are a common strategy in the synthesis of anthraquinone derivatives and fused ring systems. blkcommodities.com

Coupling Reactions: Metal-catalyzed coupling reactions, such as Ullmann-type condensation or Buchwald-Hartwig cross-coupling, have been employed to form C-N bonds in the synthesis of amino-substituted anthraquinones, which are important intermediates for some vat dyes.

Oxidative and Reductive Transformations: Precisely controlled oxidation and reduction steps are integral to building the complex redox-switchable structures of vat dyes.

These alternative routes highlight the diverse chemical methodologies applied in the field of anthraquinone vat dye synthesis, constantly seeking more efficient and sustainable processes.

Mechanistic Investigations of Core Synthetic Reactions

Understanding the detailed mechanisms of the reactions involved in vat dye synthesis is crucial for optimizing existing processes and developing new ones. While specific mechanistic studies directly on the brimstone heating and sodium hypochlorite processing for this compound are not extensively detailed in the provided abstracts, general principles from related anthraquinone chemistry and vat dye synthesis can be considered.

In the broader context of vat dyes, reductive processes are primarily associated with the "vatting" step during dyeing, where the insoluble dye is reduced to its soluble leuco form, typically using agents like sodium dithionite (B78146) in alkaline conditions. nih.govnih.gov This involves the reduction of the carbonyl groups within the anthraquinone or related quinonoid system. The leuco form is often a dihydric alcohol or its salt, which is soluble in the alkaline dyeing bath and can penetrate the textile fibers. nih.gov

While this reduction is key to the application of vat dyes, reductive steps can also be part of the synthesis of the dye molecule itself, particularly in building complex structures or modifying functional groups. Intermediate compounds formed during synthesis can undergo reduction or be generated through reductive pathways. The nature of these intermediates and the specific reductive mechanisms would depend heavily on the particular synthetic route and reagents employed.

Condensation and ring closure reactions are fundamental in constructing the polycyclic systems of many anthraquinone vat dyes. These reactions typically involve the joining of two or more molecules or the cyclization of a single molecule to form a ring.

Mechanistically, condensation reactions in anthraquinone chemistry can proceed via nucleophilic or electrophilic pathways, depending on the nature of the reacting species and the conditions. For example, the condensation of halogeno-anthraquinones with amines often involves nucleophilic aromatic substitution.

Ring closure reactions can be facilitated by various reagents and conditions, including acidic or basic catalysis, thermal activation, or the use of coupling agents. blkcommodities.com Intramolecular cyclizations leading to fused rings in anthraquinone derivatives have been reported to occur under acidic conditions, such as treatment with polyphosphoric acid. blkcommodities.com The specific mechanism of a ring closure depends on the functional groups involved and the desired ring size and structure. These reactions are critical in forming the extended conjugated systems that give vat dyes their characteristic color and insolubility.

Process Optimization Strategies for Enhanced Yield and Purity in Vat Dye Synthesis

Optimizing the synthesis of vat dyes like this compound focuses on manipulating various parameters throughout the chemical process to maximize the desired product formation while minimizing impurities. While specific detailed studies solely on the synthesis optimization of this compound with explicit yield and purity data are not extensively available in the provided search results, general strategies applied to vat dyes and related compounds offer valuable insights.

One key area of optimization lies in controlling the reaction conditions. Parameters such as temperature, reaction time, and pressure can significantly influence reaction kinetics, selectivity, and the formation of by-products google.com. For instance, in the preparation of certain perinone series vat dyes, a two-stage condensation process with controlled heating stages and pressure was found to optimize the yield, reaching up to 98-99% of the theoretical yield google.com. Such multi-stage approaches and precise control of temperature profiles could be applied to the synthesis of this compound to improve conversion and reduce unwanted side reactions.

The choice of solvent and reagent ratios also plays a critical role in synthesis optimization. Using appropriate solvents can improve reactant solubility, facilitate the reaction, and simplify downstream processing. The ratio of reactants and solvents can impact the reaction equilibrium and the concentration of species, affecting both yield and purity google.com. In the postprocessing of Vat Yellow GCN, specific weight ratios of solvent (tetrachloroethylene) to the crude product were defined to effectively remove impurities like naphthalene, demonstrating the importance of solvent management for purity google.com.

Purification techniques are integral to achieving high purity in vat dye synthesis. These can include filtration, washing, and crystallization google.comgoogle.comrsc.org. Effective washing steps are necessary to remove soluble impurities and by-products from the crude dye product google.com. Crystallization can be employed to obtain the dye in a purer solid form rsc.org. Mechanical processes like wet grinding in the presence of dispersing agents are also used in the finishing stages of vat dye preparation to control particle size and improve properties like dispersibility and reduce speck formation, which are indirectly related to the perceived purity and quality of the final dye product sdc.org.uk.

The use of additives can also serve as an optimization strategy. For example, in the preparation of a yellow triazine vat dye, the addition of a non-ionic surface active agent during the condensation reaction was found to be an improvement to the process google.com. Such additives can potentially influence reaction rate, particle formation, or the ease of purification in this compound synthesis.

Post-synthesis processing, although sometimes considered separately from synthesis, can significantly impact the final yield and purity of the marketable dye. Techniques like the postprocessing method described for Vat Yellow GCN, which involved steps like heating in a solvent, filtering, washing, and treating with hydrochloric acid and sodium chlorate (B79027), aimed to improve the yield of the crude product and enhance the dye's properties google.com. Controlling particle size through methods like sand milling to achieve a specific particle size range (e.g., 2-5 microns) is also a post-synthesis optimization step that affects the dye's performance and quality google.com.

While specific quantitative data on yield and purity improvements for this compound synthesis from the provided searches is limited, the principles and methods applied to other vat dyes highlight the areas ripe for optimization. Future research focused specifically on the synthesis of this compound could explore the impact of varying reaction temperatures, pressures, solvent systems, reactant ratios, and the use of catalysts or additives on both reaction yield and the purity of the resulting dye.

Table 1 provides examples of yield information found in the search results for related vat dye processes or general synthesis optimization studies.

Compound/Process	Optimization Strategy	Reported Yield/Outcome	Source
Vat Yellow GCN (Postprocessing)	Specific solvent ratios, acid/sodium chlorate treatment	48-59% crude product yield, 120-150% folding hundred yields	google.com
Vat Golden Yellow RK Synthesis	Oxidative bromination with peroxy-urea and hydrobromic acid	More than 92% yield	google.com
Perinone Series Vat Dyes	Two-stage condensation with controlled temperature/pressure	98-99% of theory	google.com
Perylene Bisimide Dyes	Crystallization	62% yield (can be increased to 80% with mother liquor work-up)	rsc.org

The optimization of vat dye synthesis is an ongoing area of research, with efforts directed towards achieving higher yields, greater purity, and more environmentally sustainable processes researchgate.net. Applying the principles of controlled reaction conditions, strategic solvent and reagent selection, efficient purification, and optimized post-synthesis treatment holds the key to enhancing the production of this compound.

Mechanisms of Dye Substrate Interaction and Performance

The Vatting Process: Chemical Reduction to Leuco Form

The vatting process is the cornerstone of vat dyeing, involving the chemical reduction of the water-insoluble Vat Yellow 21 pigment to its water-soluble leuco form. cottoninc.comascensusspecialties.comtiankunchemical.comfibre2fashion.comresearchgate.net This transformation is essential because the insoluble pigment form has no significant affinity for textile fibers and cannot effectively penetrate their structure. cottoninc.comtiankunchemical.comresearchgate.net

Role of Reducing Agents (e.g., Sodium Dithionite) and Alkaline Conditions

The reduction of this compound is typically carried out using strong reducing agents, most commonly sodium dithionite (B78146) (Na₂S₂O₄), also known as sodium hydrosulfite. tiankunchemical.comresearchgate.netp2infohouse.orgwikipedia.orgtaylorandfrancis.comsdc.org.uk This process is conducted under strongly alkaline conditions, usually achieved by adding sodium hydroxide (B78521) (caustic soda). tiankunchemical.comfibre2fashion.comp2infohouse.orgwikipedia.orgtaylorandfrancis.comwonkyweaver.com The alkaline environment is crucial for several reasons: it helps to stabilize the reducing agent, particularly sodium dithionite, which is unstable in neutral or acidic solutions and in the presence of air; it promotes the solubility of the leuco form; and it causes swelling of cellulosic fibers, which facilitates the subsequent diffusion of the leuco dye into the fiber structure. p2infohouse.orgwikipedia.orgwonkyweaver.comreddit.com Maintaining the correct concentrations of reducing agent and alkali, as well as temperature, is critical for efficient vatting and to prevent issues like over-reduction. fibre2fashion.comtaylorandfrancis.com

Formation and Stability of Water-Soluble Leuco Enolate Anions

Upon reduction under alkaline conditions, the carbonyl groups in the this compound molecule are converted to hydroxyl groups, resulting in the formation of the leuco this compound. tiankunchemical.com In the strongly alkaline solution, this leuco form loses protons and exists as water-soluble leuco enolate anions. tiankunchemical.comresearchgate.netp2infohouse.orgmdpi.com These anionic species are the form of the dye that has affinity for and can be adsorbed by cellulosic fibers. researchgate.netp2infohouse.orgmdpi.com The stability of these leuco enolate anions in the dyebath is important for a successful dyeing process. scribd.com

Adsorption, Diffusion, and Migration of Leuco Dye within Fiber Matrix

Following the formation of the soluble leuco enolate anions, the next stages involve their adsorption onto the surface of the textile fibers and subsequent diffusion and migration into the internal structure of the fiber matrix. tiankunchemical.comfibre2fashion.comsci-hub.st The rate of this process is influenced by factors such as temperature, the concentration of the leuco dye, the presence of electrolytes (like sodium sulfate (B86663) or sodium chloride), and the physical structure of the fiber. fibre2fashion.comscribd.comsci-hub.starabjchem.orgmdpi.com Dyes with lower affinity for cellulose (B213188), such as the leuco forms of vat dyes, can penetrate the fiber structure relatively quickly. sci-hub.st

Intermolecular Interactions with Cellulosic Fibers (e.g., Hydrogen Bonding)

The adsorption and temporary binding of the leuco this compound anions within the cellulosic fiber matrix are facilitated by intermolecular interactions. While the final fixed insoluble vat dye is primarily held by physical entrapment within the fiber structure, the soluble leuco form interacts differently. reddit.com During the diffusion process, interactions such as hydrogen bonding can occur between the leuco dye molecules (which contain hydroxyl groups after reduction) and the hydroxyl groups of the cellulose polymer chains. essentialchemicalindustry.orgkennesaw.edumdpi.comiraj.in These interactions, along with van der Waals forces, contribute to the substantivity of the leuco dye for the cellulosic fiber, enabling its uptake from the alkaline dyebath. mdpi.comiraj.in

In Situ Oxidation and Dye Fixation within the Textile Substrate

After the leuco this compound anions have diffused adequately into the fiber structure, the textile material is subjected to an oxidation process. cottoninc.comascensusspecialties.comtiankunchemical.comfibre2fashion.comtaylorandfrancis.com This step reverses the initial reduction, converting the soluble leuco form back into the original water-insoluble this compound pigment directly within the fiber matrix. cottoninc.comascensusspecialties.comtiankunchemical.comfibre2fashion.comtaylorandfrancis.commdpi.comekb.eg Oxidation can be achieved by exposure to air or by using chemical oxidizing agents such as hydrogen peroxide or sodium perborate. tiankunchemical.comp2infohouse.orgtaylorandfrancis.com The regeneration of the insoluble pigment within the confines of the fiber structure effectively traps the dye, leading to excellent wash fastness. tiankunchemical.comp2infohouse.orgmdpi.cominflibnet.ac.in Controlling the pH during oxidation is important to ensure sufficient oxidation and prevent the formation of the acid leuco form, which has low fiber affinity. fibre2fashion.comgoogle.com

Photophysical Mechanisms and Photostability of this compound in Different Matrices

Vat dyes, including this compound, are widely recognized for their excellent fastness properties, particularly their high light fastness. cottoninc.comascensusspecialties.cominflibnet.ac.incymitquimica.com Light fastness refers to the resistance of a dye to fading or degradation when exposed to light. For this compound (C.I. Vat Yellow 2), a light fastness rating of 7.0 is reported, indicating very high resistance to light-induced fading. emperordye.com

Electron Excitation Properties and Absorption Characteristics

The color of organic compounds, including dyes like this compound, is related to their chemical structure, particularly the presence of conjugated systems of double bonds and heteroatoms bhu.ac.in. These conjugated systems allow for electronic transitions upon absorption of light in the visible spectrum uni-muenchen.debhu.ac.inmsu.edu. This compound, being an anthraquinone (B42736) derivative worlddyevariety.com, possesses a conjugated system inherent to the anthraquinone core.

Specific detailed information regarding the electron excitation properties or a precise UV-Vis absorption spectrum with characteristic peak wavelengths for this compound was not found in the consulted search results. General principles of UV-Vis spectroscopy indicate that the absorption of light at specific wavelengths corresponds to the energy differences between electronic energy levels within the molecule, such as π→π* and n→π* transitions in conjugated systems and molecules containing heteroatoms with lone pairs bhu.ac.inmsu.edu. The visible color observed is complementary to the wavelengths of light absorbed uni-muenchen.demsu.edu.

Mechanisms of Color Fastness and Degradation under Light Exposure

Vat dyes, including this compound, are generally recognized for their excellent color fastness properties, particularly their high fastness to light and washing google.comgoogle.cominflibnet.ac.inscribd.comumt.edu.pk. This high fastness is primarily attributed to the fact that the dye is converted to an insoluble form trapped within the fiber matrix after the oxidation step in the dyeing process google.comnih.govumt.edu.pk. The large molecular size of vat dyes also contributes to their resistance to removal from the fiber umt.edu.pk.

Despite their high light fastness, dyes can undergo degradation upon exposure to light, a process known as photodegradation uva.nlnih.gov. The mechanism of photodegradation can be complex and is influenced by the dye's chemical structure, the substrate it is applied to, the presence of oxygen and moisture, and the wavelength and intensity of light uva.nlnih.gov. Photodegradation often involves the excitation of the dye molecule to higher energy states upon light absorption, followed by photochemical reactions uva.nlnih.gov. These reactions can lead to the generation of reactive species, such as free radicals, which can break down the dye molecule nih.govuva.nlacs.orgmdpi.com.

Analytical Methodologies for Vat Yellow 21 Research and Quality Control

Chromatographic Techniques for Separation and Purity Assessment

Chromatography is a widely used scientific laboratory technique for separating the components of a mixture. chemicals.co.uk This separation is based on the differential distribution of the components between a stationary phase and a mobile phase. chemicals.co.uk Various chromatographic methods have been applied to the analysis of dyes for identification and purity assessment. chemicals.co.uksdc.org.uknih.gov

Thin-Layer Chromatography (TLC) of Oxidized and Reduced Forms

Thin-layer chromatography (TLC) is a common and versatile method used for the separation and analysis of biochemicals and dyes. chemicals.co.ukbioline.org.br The principle of TLC relies on the different affinities of the sample components to the stationary phase (a thin layer of adsorbent material like silica (B1680970) gel or cellulose (B213188) on a plate) and the mobile phase (a solvent or solvent mixture). chemicals.co.uk

TLC has been investigated for the identification and separation of vat dyes using both reducing and non-reducing systems. sdc.org.uk Studies have shown that chromatograms obtained on silica gel plates using non-reducing systems at elevated temperatures (100°C or 120°C) were fast, reproducible, and easy to control. sdc.org.uk Nine different non-reducing eluents were developed, demonstrating good migration and resolution for a range of vat dyes. sdc.org.uk The Rf values were found to vary with temperature, the chemical structure of the dye, the adsorbent, and the eluents used. sdc.org.uk

While TLC is considered a routine qualitative method for identifying dye types, it may not be precise or accurate for quantitative determination. bioline.org.br The chromatography of reduced vat dyes using sodium dithionite (B78146) as a reducing agent has been explored, although achieving satisfactory results can be challenging due to the limited solubility of sodium dithionite in organic solvents. sdc.org.uk Organic-soluble reducing agents like tetraethylammonium (B1195904) borohydride (B1222165) have been investigated for this application. sdc.org.uk

High-Performance Liquid Chromatography (HPLC) for Quantitative Analysis

High-Performance Liquid Chromatography (HPLC) is a powerful chromatographic technique widely used for both the separation and quantitative analysis of various compounds, including dyes. chemicals.co.ukmdpi.comnajah.eduthermofisher.com HPLC offers advantages in terms of speed, resolution, and sensitivity compared to traditional column chromatography or TLC for quantitative purposes. bioline.org.brmdpi.comnajah.eduthermofisher.comresearchgate.net

HPLC has been applied for the purity assessment of vat dyes. For instance, HPLC was used to assess the purity of C.I. Vat Yellow 33, aiming for a purity greater than 98% to meet textile industry standards. This demonstrates the capability of HPLC in determining the quantitative composition and purity of vat dye samples. Reversed-phase HPLC with diode array detection is a common setup for dye analysis, allowing for the separation and detection of multiple dyes in a single run based on their retention times and UV/Vis spectra. bioline.org.brmdpi.comthermofisher.com

Capillary Electrophoresis (CE) for Dye Characterization

Capillary Electrophoresis (CE) is an analytical technique that separates ions based on their electrophoretic mobility, which is influenced by their charge, size, and the properties of the buffer solution. CE has been explored for the characterization and analysis of various dyes, including vat dyes, particularly in forensic applications for fiber analysis. researchgate.netkennesaw.edunih.govresearchgate.netresearchgate.net

C.I. Vat Yellow 2 (Vat Yellow 21) has been successfully separated using capillary electrophoresis. researchgate.net In one study focusing on the forensic analysis of dyes extracted from cellulosic fibers, C.I. Vat Yellow 2 was identified as one of the separated components in an electropherogram. researchgate.net

A challenge in analyzing vat dyes by CE is their insolubility in aqueous solutions in their oxidized form. To overcome this, reducing agents like sodium dithionite are added to the CE electrolyte buffer. kennesaw.eduresearchgate.net This reduces the insoluble vat dye to its water-soluble leuco form, which can then be separated electrophoretically. kennesaw.eduresearchgate.net The electrolyte solution typically consists of a buffer in a mixture of organic solvent and water, with the addition of a reducing agent to facilitate the analysis of vat dyes. kennesaw.eduresearchgate.net

Advanced Spectrophotometric Methods for Solution and Solid-State Analysis

Spectrophotometry, which measures the absorption or transmission of light by a substance, is a fundamental technique for the quantitative analysis of dyes in solution. idosi.orgoptica.orgnih.gov It can also be adapted for the analysis of dyes in the solid state or on substrates using techniques like reflectance spectroscopy. researchgate.netevitachem.comjku.atrsc.orgmdpi.comrsc.org

Derivative Spectrophotometry for Leuco Dye Concentration

Analyzing vat dyes in solution using standard spectrophotometry can be challenging due to the presence of insoluble dye particles, which cause light scattering and interfere with accurate absorbance measurements based on the Beer-Lambert law. idosi.org Derivative spectrophotometry is a technique that can mitigate this issue. idosi.org

By using derivative spectrophotometry, particularly the second-order derivative spectra, the virtual absorptions caused by light scattering from insoluble vat dye particles can be eliminated. idosi.org This allows for the correct application of the Beer-Lambert law and enables the accurate determination of the concentration of the soluble leuco form of the vat dye in solution. idosi.org This method is valuable for controlling vat dye solutions and evaluating the solubility of the vat dye under different reduction conditions by determining the extent of soluble leuco dye concentration. idosi.org

Reflectance Spectroscopy for Dye on Substrates

Reflectance spectroscopy is a powerful technique used to study the spectral characteristics of light reflected, absorbed, and scattered by materials. researchgate.net It is particularly useful for analyzing dye compounds on the surface or within the structure of substrates like textile fibers. researchgate.netevitachem.comjku.atrsc.orgmdpi.comrsc.org

Diffuse reflection spectroscopy can provide quantitative information on the electron absorption spectra of dyes in the sorbed state on fiber materials. researchgate.net The Kubelka-Munk theory is commonly applied to analyze diffuse reflection spectra, correlating light absorption, reflection, and scattering phenomena. researchgate.net

Reflectance spectroscopy has been used in research involving vat dyes on fabrics. For example, C.I. Vat Yellow 2 was studied alongside Vat Blue 6 and Vat Red 13 using reflectance measurements to assess their potential for use in camouflage fabrics, aiming to mimic the reflectance profile of green leaves in the visible and near-infrared regions. evitachem.com While Vat Blue 6 showed a closer match in that specific study, the application highlights the use of reflectance spectroscopy for evaluating the spectral properties of Vat Yellow 2 on substrates. evitachem.com This technique is valuable for understanding the state of dyes within the fiber matrix and assessing properties like color and lightfastness. researchgate.net

Electrochemical Characterization of Redox Behavior

Cyclic Voltammetry for Redox Potentials and Mechanism Delineation

Cyclic voltammetry (CV) is a versatile electrochemical technique used to study the redox behavior of electroactive species, including vat dyes. It involves sweeping the potential of a working electrode linearly between two limits, first in one direction and then reversing the sweep. The resulting plot of current versus potential, known as a cyclic voltammogram, provides information about the oxidation and reduction processes occurring at the electrode surface.

For vat dyes, which are typically insoluble in their oxidized form, CV is often performed on thin films deposited on an electrode or in the presence of a mediator system that facilitates electron transfer between the electrode and the dye particles. The characteristic peaks in a cyclic voltammogram correspond to the reduction and oxidation events. The potentials at which these peaks occur (peak potentials) and the midpoint potential (the average of the anodic and cathodic peak potentials) can provide information about the thermodynamic feasibility of the redox reactions. The shape and scan rate dependence of the peaks can offer insights into the kinetics of electron transfer and the mechanism of the redox process, such as whether it is a single-step or multi-step electron transfer and if it is coupled with chemical reactions or adsorption phenomena.

Studies on other vat dyes, such as Vat Yellow 1, have utilized cyclic voltammetry to delineate their electrochemical reduction mechanisms, identifying multi-step electron transfer processes. While specific voltammograms and detailed mechanistic findings for this compound were not found in the available results, applying cyclic voltammetry to this compound would similarly aim to determine its reduction and oxidation potentials, the number of electrons transferred during these processes, and the reversibility of the redox reactions. This information is crucial for optimizing vatting conditions and understanding the dye's performance.

Potentiometric Studies for Redox Evolution

Potentiometric studies are employed to measure the potential of an electrochemical cell under equilibrium or near-equilibrium conditions, with no significant current flowing. In the context of vat dyes, potentiometry, particularly potentiometric titration, is used to monitor the evolution of the redox potential of the dyebath during the vatting process.

Vat dyes must be reduced to their soluble leuco form before they can be absorbed by textile fibers. This reduction is typically carried out using a reducing agent in an alkaline solution. Potentiometry allows for the continuous monitoring of the reduction potential of the dyebath, providing a measure of the reducing power of the solution. The reduction potential is a critical parameter that influences the rate and completeness of dye reduction and the affinity of the leuco form for the fiber.

Advanced Applications and Materials Science Perspectives of Vat Yellow 21

Incorporation into Organic Electronic Devices

The inherent conjugated structures of vat dyes make them candidates for use as organic semiconductors in various electronic applications. Research has investigated the potential of several vat dyes in organic electronic devices, although specific detailed studies focusing solely on Vat Yellow 21 in this domain are limited in the available literature.

Performance as Organic Semiconductors in Field-Effect Transistors (OFETs)

Vat dyes, including certain vat yellow variants like Vat Yellow 1, have been explored for their performance as organic semiconductors in Field-Effect Transistors (OFETs). These studies investigate charge carrier mobility and device characteristics. While the broader class of vat dyes shows promise due to their structural properties and relative stability, specific performance data and detailed research findings for this compound (CI 69705) as an organic semiconductor in OFETs were not prominently found in the consulted literature. worlddyevariety.comnih.govnih.govuni.lu

Potential in Organic Photovoltaic Cells and Electrochemical Energy Storage

Development of Vat Dye-Derived Nanopigments

The conversion of traditional vat dyes into nanosized organic pigments offers enhanced properties such as increased color strength, improved dispersibility, and enhanced fastness. This has opened avenues for their use in advanced coating and printing technologies.

Conversion Methods to Nanosized Organic Pigments

Methods for converting water-insoluble vat dyes into nanosized organic pigments typically involve reducing the dye to its water-soluble leuco form, followed by controlled oxidation, often under sonication, to reprecipitate the dye as fine nanoparticles. Various reducing agents, such as glucose, β-cyclodextrin, sodium sulfoxylate (B1233899) formaldehyde, and zinc sulfoxylate-based agents, have been employed in these conversion processes. Studies have shown that these methods can achieve particle sizes in the nanometer range, significantly smaller than the original pigment particles. For instance, particle sizes in the range of 6-16 nm have been achieved for a Vat Yellow dye (Cibanon Golden Yellow RK) using β-cyclodextrin reduction and sudden oxidation under sonication, compared to 160-280 nm for the blank dye. While these methods are applicable to vat dyes in general, specific documented conversion methods and resulting particle size data solely for this compound into nanopigment form were not found in the provided information.

Application in Advanced Coating and Printing Technologies

Nanopigments derived from vat dyes are being explored for applications in advanced coating and printing technologies. Their reduced particle size leads to improved color yield, transparency, and gloss in coatings and printing inks. The enhanced dispersibility of nanopigments allows for their use in various media. While vat dye nanopigments have been demonstrated in printing cotton fabrics, and the broader application of nanopigments in paints, printing inks, and coatings is recognized, specific applications or detailed performance data for nanopigments derived explicitly from this compound in advanced coating and printing technologies were not detailed in the gathered information.

Role in Specialized Textile Applications (e.g., Camouflage Fabrics, Technical Textiles)

Vat dyes are well-established in the textile industry, particularly for applications requiring high levels of colorfastness to washing, light, and other environmental factors. worlddyevariety.comcymitquimica.com These properties make them highly suitable for specialized textile applications such as military uniforms, outdoor fabrics, and various technical textiles where durability and performance are critical. worlddyevariety.com

Environmental Aspects: Degradation, Fate, and Remediation Strategies

Environmental Impact of Vat Dye Effluents from a Chemical Perspective

Vat dye effluents contribute significantly to water pollution, characterized by a complex chemical composition that is resistant to conventional wastewater treatment methods. researchgate.netsciencebeingjournal.com The primary environmental concerns stem from the high chemical stability and low biodegradability of the dye molecules, as well as the auxiliary chemicals used in the dyeing process. nih.govpisrt.org

From a chemical standpoint, these effluents typically exhibit the following characteristics:

High Chemical Oxygen Demand (COD) and Biochemical Oxygen Demand (BOD): The presence of residual dyes and other organic chemicals, such as reducing agents, results in high COD and BOD levels, depleting dissolved oxygen in receiving water bodies. pisrt.orgnih.gov This oxygen depletion harms aquatic life and can lead to anaerobic conditions. pisrt.org

Extreme pH Levels: The vatting process requires highly alkaline conditions, leading to effluents with a very high pH. fibre2fashion.comautumnchem.com The discharge of such alkaline water without neutralization can drastically alter the pH of natural water systems, affecting aquatic ecosystems. nih.gov

Recalcitrant Organic Compounds: Vat dyes, including anthraquinone-based structures like Vat Yellow 21, are chemically complex and stable. floxytiedye.com Their resistance to degradation means they can persist in the environment for long periods, potentially bioaccumulating in sediments and aquatic organisms. researchgate.netpisrt.orgnih.gov

Color and Turbidity: A significant portion of the dye used does not fix to the textile fiber and is released into the wastewater. nih.govnih.gov Even at very low concentrations, this color is highly visible and reduces light penetration into the water, inhibiting the photosynthesis of aquatic plants and algae, which disrupts the entire food chain. pisrt.orgnih.gov

Auxiliary Chemicals and Heavy Metals: The dyeing process uses large quantities of salts, as well as reducing agents like sodium hydrosulfite and oxidizing agents. fibre2fashion.comautumnchem.com Furthermore, heavy metals such as mercury, chromium, and copper, sometimes used as catalysts in dye synthesis, can be present in the effluent, posing toxicity risks. nih.govfibre2fashion.com

The table below summarizes the key chemical pollutants found in vat dye effluents and their principal environmental impacts.

Pollutant Category	Specific Examples	Key Environmental Impact
Residual Dyes	Insoluble vat dye pigments, soluble leuco forms	High color and turbidity, persistence, potential toxicity and carcinogenicity, inhibition of photosynthesis. pisrt.orgnih.gov
Reducing Agents	Sodium Hydrosulfite, Sodium Formaldehyde Sulfoxylate (B1233899)	High COD and BOD, unpleasant odors, contributes to oxygen depletion. autumnchem.com
Alkaline Agents	Sodium Hydroxide (B78521)	Extremely high pH of effluent, altering the natural pH of water bodies. fibre2fashion.com
Organic Load	Dye intermediates, surfactants, dispersing agents	Increased COD and BOD, potential for forming toxic byproducts. sciencebeingjournal.comnih.gov
Heavy Metals	Mercury, Copper, Chromium (from dye synthesis)	Toxicity to aquatic life, potential for bioaccumulation in the food chain. fibre2fashion.com

Chemical and Biological Degradation Pathways of this compound and Related Dyes

The robust chemical structure of anthraquinone (B42736) vat dyes makes them resistant to natural degradation processes. researchgate.net Consequently, research has focused on developing specialized chemical and biological methods to break down these persistent pollutants.

Enzymatic degradation offers a promising, eco-friendly approach to treating dye effluents. researchgate.net This method utilizes specific enzymes to catalyze the breakdown of complex dye molecules into simpler, less toxic compounds. nih.gov Different enzymes, such as laccases, peroxidases, and reductases, have shown potential in degrading various dyes. nih.govfrontiersin.org

A computational study using molecular docking analyzed the degradation potential of enzymes from Escherichia coli against several vat dyes, including the structurally related Vat Yellow 4. researchgate.netbohrium.com The research identified three enzymes with significant potential for interacting with and degrading these dyes:

Aryl sulfotransferase

Azo-reductase

Alkane sulphonate monooxygenase

The study found that aryl sulfotransferase exhibited the highest binding energy with Vat Brown 1, indicating a strong potential for degradation, followed by azo-reductase and alkane sulphonate monooxygenase. researchgate.netbohrium.com While not specific to this compound, these findings suggest that enzymes can be targeted for the degradation of the broader class of anthraquinone vat dyes. Other studies have also shown that enzymes like laccase and lignin (B12514952) peroxidase are involved in breaking down dye intermediates through different biodegradation pathways. nih.gov

Enzyme	Source Organism	Target Vat Dyes (in study)	Key Findings
Aryl sulfotransferase	Escherichia coli	Vat Brown 1, Vat Yellow 4, Vat Blue 4, Vat Red 1, etc.	Showed the highest binding energy (-13.4 kcal/mol) for Vat Brown 1, suggesting strong degradation potential. researchgate.netbohrium.com
Azo-reductase	Escherichia coli	Vat Brown 1, Vat Yellow 4, Vat Blue 4, Vat Red 1, etc.	Demonstrated significant binding energy (-12.8 kcal/mol), indicating good degradation capability. researchgate.netbohrium.com
Alkane sulphonate monooxygenase	Escherichia coli	Vat Brown 1, Vat Yellow 4, Vat Blue 4, Vat Red 1, etc.	Showed effective binding energy (-11.5 kcal/mol), confirming its potential for enzymatic degradation. researchgate.netbohrium.com

Photocatalytic decomposition is an advanced oxidation process (AOP) that uses a semiconductor catalyst (like Titanium dioxide or Zinc oxide) and a light source (UV or solar) to generate highly reactive hydroxyl radicals. waterandwastewater.comsemanticscholar.org These radicals can non-selectively oxidize and mineralize persistent organic pollutants like vat dyes into carbon dioxide, water, and inorganic ions. semanticscholar.org

Studies on the photocatalytic degradation of anthraquinone dyes closely related to this compound, such as Vat Yellow 1 and Vat Yellow 4 (also known as Golden Yellow GK), have demonstrated the effectiveness of this method. semanticscholar.orgscirp.org In one study, Zinc oxide (ZnO) was used as a photocatalyst under both UV and solar irradiation to decompose Vat Yellow 1. scirp.orgscirp.org The results showed that direct photolysis (light without a catalyst) had a negligible effect on the dye, confirming its stability. scirp.org However, in the presence of ZnO, significant decolorization occurred. scirp.org

Another study investigated the degradation of Vat Yellow 4 using Titanium dioxide (TiO₂) under UV irradiation. semanticscholar.orgresearchgate.net The research confirmed that TiO₂ was a highly effective catalyst for this purpose. The degradation was found to follow first-order kinetics. semanticscholar.org

Key parameters influencing the efficiency of photocatalytic decomposition include:

Catalyst Loading: The rate of degradation increases with catalyst concentration up to an optimal point. Beyond this, the solution becomes turbid, scattering light and reducing efficiency. scirp.org

Presence of Inorganic Ions: Ions like chlorides and carbonates, often present in textile effluents, can decrease the decomposition rate by scavenging the hydroxyl radicals or deactivating the catalyst surface. scirp.orgscirp.org

Study Details	Catalyst	Light Source	Key Findings & Efficiency
Decomposition of Vat Yellow 1	Zinc Oxide (ZnO)	UV and Solar	Effective decomposition was achieved with both light sources. The rate decreased with higher initial dye concentrations and in the presence of NaCl and Na₂CO₃. scirp.orgscirp.org
Degradation of Vat Yellow 4	Titanium Dioxide (TiO₂)	UV	TiO₂ was found to be the most effective catalyst compared to others like ZnO, CdS, and Fe₂O₃. The degradation followed first-order kinetics. semanticscholar.orgresearchgate.net

Advanced Technologies for Wastewater Treatment and Dye Removal

Given the limitations of conventional biological treatment methods for vat dye effluents, several advanced physical and chemical technologies have been developed and implemented. nih.gov These technologies are designed to effectively remove color and reduce the chemical load of the wastewater.

Adsorption is a widely used and effective physical process for removing dyes from wastewater. rsc.org It involves the accumulation of dye molecules (adsorbate) onto the surface of a solid material (adsorbent). researchgate.net Activated carbon is a common adsorbent due to its high surface area and porosity, but its cost can be a limitation. researchgate.netfrontiersin.org This has led to research into low-cost alternative adsorbents from agricultural or industrial waste, such as waste ash. frontiersin.orgshd.org.rs

The removal of dyes via adsorption occurs through several mechanisms:

Electrostatic Attraction: Attraction between a positively charged adsorbent surface and an anionic dye, or vice versa. rsc.orgresearchgate.net

Ion Exchange: The exchange of ions between the dye molecule and the surface of the adsorbent. rsc.orgresearchgate.net

Surface Complexation: The formation of complexes between the dye molecules and functional groups on the adsorbent's surface. rsc.orgresearchgate.net

π-π Interactions: Stacking interactions between the aromatic rings of the dye and the adsorbent surface (common with carbon-based adsorbents). rsc.orgresearchgate.net

A study on the removal of a vat dye (Ostanthren blue GCD) using waste ash from brown coal combustion found that the process was highly effective, particularly at an alkaline pH of 13. shd.org.rs The adsorption process followed the Langmuir isotherm model, which describes monolayer adsorption onto a surface with a finite number of identical sites. shd.org.rs The efficiency of adsorption is influenced by factors such as pH, initial dye concentration, adsorbent dosage, and contact time. researchgate.netshd.org.rs

Electrocoagulation (EC) is an electrochemical technique that has emerged as a simple, cost-effective, and efficient method for treating dye wastewater. researchgate.net The process uses sacrificial anodes, typically made of iron or aluminum, which dissolve to release metal ions (Fe²⁺/Fe³⁺ or Al³⁺) into the water. atlantis-press.comiwaponline.com These ions then form metal hydroxide flocs, which act as coagulants, removing pollutants through surface complexation and electrostatic attraction. atlantis-press.com Simultaneously, hydrogen bubbles produced at the cathode help float the flocculated particles to the surface for easy removal. iwaponline.com

EC has been shown to be effective for various dye classes, including vat dyes. researchgate.net Its advantages include high color removal efficiency, a reduction in the amount of sludge produced compared to conventional chemical coagulation, and minimal need for additional chemicals. atlantis-press.comresearchgate.net The performance of EC is dependent on operational parameters like current density, pH, and reaction time. researchgate.net

Nanofiltration (NF) is a pressure-driven membrane separation process that is highly effective for removing multivalent ions and organic molecules like dyes, while allowing monovalent salts to pass through. purewaterent.netiwaponline.com This makes it particularly useful for both dye removal and the desalting of dye solutions. purewaterent.net The separation mechanism in NF is based on a combination of size exclusion and electrostatic interactions between the dye molecules and the membrane surface. nih.gov

Studies have demonstrated that NF can achieve very high dye rejection rates, often exceeding 97-99%, for various dye classes. iwaponline.comepa.govnih.gov The presence of salts in the dye solution can sometimes enhance dye rejection. nih.gov NF is considered a promising technology for treating textile effluents to a quality suitable for water reuse, thus contributing to a circular economy in the textile industry. iwaponline.comnih.gov

Recycling and Reuse of Vat Dyes from Textile Waste Streams

The textile industry is a significant contributor to industrial water pollution, with a substantial amount of dyes lost to effluents during processing. The complex and stable structure of anthraquinone dyes, such as this compound, makes their removal from wastewater challenging and their natural degradation difficult. whiterose.ac.ukacs.org In the pursuit of a more sustainable and circular economy for textiles, significant research has been directed towards the recycling and reuse of vat dyes from textile waste streams. These efforts aim to minimize the environmental impact of dye-containing effluents and conserve resources.

The primary challenge in recycling dyed textile waste lies in the robust nature of vat dyes, which are known for their excellent fastness properties. whiterose.ac.uk These dyes are mechanically trapped within the fiber structure after being oxidized from their soluble leuco form to an insoluble state. emerald.com This strong fixation makes their removal without damaging the textile fibers a complex process.

Chemical Upcycling of Dyed Cotton Waste

One promising avenue for recycling is the chemical upcycling of pre- and post-consumer cotton waste dyed with vat and reactive dyes. Research has demonstrated the feasibility of dissolving these dyed textiles and spinning them into new, colored man-made cellulose (B213188) fibers. rsc.orgaalto.fi This process not only reclaims the cellulosic material but also retains the color, thereby reducing the need for new dyeing processes.

A study on the recyclability of cotton fabrics dyed with various vat and reactive dyes found that most samples could be dissolved in a superbase-based ionic liquid and converted into new fibers. rsc.orgaalto.fi The resulting recycled fibers often exhibit bright colors suitable for reuse in the textile industry. Furthermore, the wash and rubbing fastness of fabrics made from these regenerated fibers can be superior to the original dyed fabrics due to a more homogenous distribution of the dye throughout the fiber cross-section. rsc.org

However, it is important to note that the exact chemical composition of dyes in textile waste is often unknown, making the development of a universal recycling process challenging. rsc.org The success of these recycling methods can also vary between pre- and post-consumer waste, with the latter sometimes yielding fibers with significantly higher tenacity and elongation. rsc.orgaalto.fi

Dye Stripping Processes

For applications where the removal of the dye is necessary before recycling the textile fiber, various stripping processes have been investigated. These methods aim to decolorize the fabric to produce a neutral feedstock for new fiber regeneration. whiterose.ac.uk

Research into the removal of pigment, sulphur, and vat colorants from cotton textiles has explored the efficacy of sequential acid/alkali/peroxide or acid/dithionite (B78146)/peroxide stripping processes. whiterose.ac.uk One study indicated that an acid/dithionite/peroxide stripping process was highly effective, capable of removing over 97% of the vat and sulphur dyes from colored cotton fabrics. whiterose.ac.uk This high efficiency was attributed to the strong reducing power of the alkaline dithionite solution, combined with the action of a dye transfer inhibiting polymer. whiterose.ac.uk

The table below summarizes some of the chemical treatments that have been evaluated for their effectiveness in removing vat dyes from cotton fabrics.

Table 1: Chemical Treatments for Vat Dye Removal from Cotton

Treatment Sequence	Description	Efficacy	Reference
Acid/Alkali Hydrolysis	Sequential treatment with acid and then alkali.	Variable, depends on specific dye.	whiterose.ac.uk
Alkaline Hydrogen Peroxide	Oxidative treatment with hydrogen peroxide in an alkaline medium.	Moderate	whiterose.ac.uk
Alkaline Dithionite Reduction	Reductive treatment using sodium dithionite in an alkaline solution.	High	whiterose.ac.uk

The development of effective and environmentally sound methods for recycling and reusing vat dyes from textile waste is a critical step towards a more sustainable textile industry. While challenges remain, particularly in handling mixed and unknown dye compositions in post-consumer waste, ongoing research into chemical upcycling and advanced stripping technologies shows considerable promise for the future.

Computational and Theoretical Chemistry Studies on Vat Yellow 21

Quantum Chemical Calculations for Electronic Structure and Properties

Quantum chemical calculations are fundamental to predicting the intrinsic properties of a dye molecule, such as its color, stability, and reactivity. nih.govrsdjournal.org These calculations solve approximations of the Schrödinger equation to determine the electronic structure and energy of the molecule.

Density Functional Theory (DFT) is a widely used computational method for investigating the electronic properties of molecules by focusing on the electron density rather than the complex many-electron wavefunction. physchemres.orgnih.gov For anthraquinone (B42736) dyes similar to Vat Yellow 21, DFT is employed to determine the most stable three-dimensional arrangement of atoms (molecular geometry) and to describe the distribution and energy of electrons in various molecular orbitals. acs.orgresearchgate.net

Electronic state calculations via DFT map out the molecular orbitals, particularly the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). For anthraquinone dyes, the LUMO is often located on the central anthraquinone ring and carbonyl groups, while the HOMO's location can be more influenced by the dye's specific substituent groups. acs.org The nature and energy of these frontier orbitals are crucial for understanding the dye's color and electrochemical behavior. whiterose.ac.uk

Table 1: Illustrative DFT-Calculated Geometrical Parameters for an Anthraquinone Core Note: This table presents typical, representative data for the anthraquinone scaffold found in dyes like this compound, as specific experimental or calculated values for this exact molecule are not readily available in the cited literature. The values are based on general findings for this class of compounds.

Parameter	Typical Value
C=O Bond Length	~1.23 Å
C-C Bond Length (Aromatic)	~1.40 Å
C-C Bond Length (Single)	~1.48 Å
Planarity (Dihedral Angle)	< 5°

The energy difference between the HOMO and the LUMO, known as the HOMO-LUMO gap (ΔE), is a critical parameter derived from quantum chemical calculations. researchgate.net This energy gap is directly related to the energy required to excite an electron from the ground state to the first excited state. nih.gov Consequently, it largely determines the wavelength of light a dye molecule absorbs, and thus its color. researchgate.netresearchgate.net

A smaller HOMO-LUMO gap corresponds to absorption at longer wavelengths (towards the red end of the spectrum), while a larger gap results in absorption at shorter wavelengths (towards the blue/violet end). nih.gov For a yellow dye like this compound, the HOMO-LUMO gap would be expected to correspond to the absorption of light in the blue-violet region of the visible spectrum (approximately 425–450 nm). Computational methods like Time-Dependent DFT (TD-DFT) can predict the electronic absorption spectra with good accuracy, correlating the calculated HOMO-LUMO transition with the observed color. researchgate.net The optoelectronic behavior, including properties relevant to applications like dye-sensitized solar cells or organic electronics, is fundamentally linked to this energy gap. mdpi.comresearchgate.net

Parameter	Illustrative Value	Implication
EHOMO	-6.0 eV	Energy of the highest occupied molecular orbital
ELUMO	-3.2 eV	Energy of the lowest unoccupied molecular orbital
HOMO-LUMO Gap (ΔE)	2.8 eV	Corresponds to absorption in the visible spectrum (blue/violet light for a yellow dye)

Molecular Dynamics Simulations for Dye-Fiber Interactions

The simulations calculate the interaction energies between the dye and the polymer chains of the fiber, identifying the key intermolecular forces responsible for binding. For vat dyes, which are applied in a soluble leuco form and then oxidized to an insoluble pigment inside the fiber, these forces include van der Waals interactions and, in some cases, hydrogen bonding. mdpi.com MD studies can reveal the preferred orientation of the dye molecules within the amorphous regions of the cellulose (B213188) fiber and help explain how molecular structure affects dyeing uptake and efficiency. mdpi.comwhiterose.ac.uk By understanding these interactions at a molecular level, dyeing processes can be optimized. researchgate.net

Molecular Modeling of Photodegradation Mechanisms

Vat dyes are known for their excellent light fastness, but they can still degrade over long periods of exposure to sunlight. Molecular modeling is used to investigate the mechanisms of this photodegradation. researchgate.net The process typically begins with the dye molecule absorbing a photon, promoting it to an excited electronic state. researchgate.net From this excited state, the dye can participate in several chemical reactions that lead to its decomposition.

Computational models can help identify the most likely pathways for degradation. This often involves reactions with oxygen and water, mediated by light, to form reactive oxygen species (ROS) such as hydroxyl radicals or singlet oxygen. acs.orgnih.gov These highly reactive species can then attack the dye molecule, breaking down its chromophoric system and causing fading. researchgate.net Theoretical calculations can identify the most susceptible sites on the this compound molecule for radical attack and model the subsequent bond-breaking and formation steps. This knowledge is valuable for designing dyes with even greater stability. acs.org

Predictive Modeling for Structure-Performance Relationships in Vat Dyes

Predictive modeling, including Quantitative Structure-Activity Relationship (QSAR) and Quantitative Structure-Property Relationship (QSPR) approaches, aims to link the chemical structure of a molecule to its activity or properties using statistical and machine learning algorithms. frontiersin.orgresearchgate.net For vat dyes, these models can predict performance characteristics such as color, light fastness, wash fastness, and affinity for fibers based on calculated molecular descriptors. whiterose.ac.uknih.gov

The process involves creating a dataset of known vat dyes with their measured performance properties. For each dye, a set of molecular descriptors (e.g., electronic properties like the HOMO-LUMO gap, steric properties, and topological indices) is calculated. whiterose.ac.uk A mathematical model is then developed to find the correlation between these descriptors and the properties of interest. Such models can be used to screen virtual libraries of new dye structures, prioritizing the synthesis of candidates with the most promising predicted performance and accelerating the development of new, high-performance dyes. nih.gov

Q & A

Q. Table 1: Analytical Techniques for this compound Characterization

Technique	Application	Advantages	Limitations
FT-IR	Functional group identification	Rapid, non-destructive	Overlap in aromatic region
NMR (¹H/¹³C)	Structural elucidation	High resolution	Solvent interference risks
HPLC-MS	Purity and degradation analysis	High sensitivity	Column compatibility challenges
DFT Simulations	Predicting spectroscopic behavior	Resolves solvent/solid-state shifts	Computational resource-intensive
Adapted from reproducibility standards in and validation protocols in .

Q. Table 2: Common Data Contradiction Sources in this compound Studies

Source of Contradiction	Resolution Strategy	Example Study Design
Solvent polarity effects	Standardize solvent systems; use TD-DFT models	Compare DMSO vs. chloroform in UV-Vis
Thermal decomposition	Control atmospheric conditions (N₂ vs. O₂)	DSC under inert gas vs. air
Instrument calibration	Cross-validate with certified reference materials	Replicate using multiple HPLC columns
Based on data management principles in and analytical rigor in .

Guidelines for Formulating Research Questions

• Specificity : Avoid broad queries like "How does this compound behave?"; instead, ask, "What is the role of pH in modulating this compound’s reduction potential?" ().
• Reproducibility : Document experimental variables (e.g., reagent grades, stirring rates) as per to enable replication .
• Peer Review : Pre-submit research plans to collaborators for feedback, aligning with ’s emphasis on iterative refinement .